Cas no 194930-03-5 (3-1-Di(methyl-d3)aminoethylphenol)

• Product Name: 3-1-Di(methyl-d3)aminoethylphenol
• CAS No: 194930-03-5
• Molecular Formula: C₁₀H₁₅NO
• Molecular Weight: 165.2322
• CID: 116676
• PubChem ID: 10583312

3-1-Di(methyl-d3)aminoethylphenol Properties

Names and Identifiers

• Phenol,3-[1-[di(methyl-d3)amino]ethyl]-
• 3-[1-[Di(methyl-d3)amino]ethyl]phenol
• NAP 226-90-d6
• 3-[1-[bis(trideuteriomethyl)amino]ethyl]phenol
• ZNS 114-666-d6
• 3-[[(1S)-1-(Dimethyl-d6)amino]ethyl]phenol
• (S)-3-[[1-(Dimethyl-d6)amino)]ethyl]phenol
• N,N-Dimethyl-d6-N-[1-(3’-hydroxyphenyl)ethyl]amine
• J-012624
• 194930-03-5
• Desethyl(methyl)carbamic acid rivastigmine-d6
• DTXSID90442016
• CS-0203284
• HY-W101470S
• AKOS030241705

• InChIKey： GQZXRLWUYONVCP-XERRXZQWSA-N
• Inchi： InChI=1S/C10H15NO/c1-8(11(2)3)9-5-4-6-10(12)7-9/h4-8,12H,1-3H3/i2D3,3D3
• SMILES： OC1=CC=CC(C(N(C([2H])([2H])[2H])C([2H])([2H])[2H])C)=C1

Computed Properties

• Exact Mass: 171.15300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 171.153024578g/mol
• Heavy Atom Count: 12
• Complexity: 136
• Isotope Atom Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• LogP: 2.01480
• PSA: 23.47000
• Refractive Index: 1.539
• Boiling Point: 241.337°C at 760 mmHg
• Melting Point: 111-114°C
• Flash Point: 97.243°C
• Density: 1.059

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids